2,4-dimethoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 2,4-dimethoxy-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C15H19N3O5S/c1-22-12-6-7-14(13(11-12)23-2)24(20,21)17-9-4-10-18-15(19)5-3-8-16-18/h3,5-8,11,17H,4,9-10H2,1-2H3
• InChI Key: YDVCNIKFRVKXBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NCCCN2C(=O)C=CC=N2)OC
• Molecular Formula: C15H19N3O5S
• Molecular Weight: 353.4 g/mol

Description

2,4-dimethoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide, also known as GSK-J4, is a potent and selective inhibitor of the histone demethylase JMJD3. This compound has gained significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of sulfonamide derivatives, including those structurally related to 2,4-dimethoxy-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide, have been a subject of interest due to their potential biological activities. For instance, a study on sulfonamide hybrid Schiff bases of anthranilic acid focused on their synthesis, characterization, and enzyme inhibition potential against AChE and BChE enzymes, alongside antioxidant properties, demonstrating the versatility of sulfonamide derivatives in scientific research applications (Kausar et al., 2019).

Anticancer Activity

Another critical area of application is in the exploration of anticancer activities. Novel pyridazinone derivatives bearing benzenesulfonamide moiety have been synthesized and evaluated for their anticancer activity toward human cancer cell lines, with some derivatives showing remarkable activity against leukemia and non-small cell lung cancer (Rathish et al., 2012).

Inhibition of Carbonic Anhydrase Isozymes

Sulfonamides incorporating 1,3,5-triazine moieties have been investigated as inhibitors of carbonic anhydrase isozymes, crucial for managing hypoxic tumors. These compounds demonstrated significant inhibition constants against cytosolic and tumour-associated carbonic anhydrase isozymes, indicating their potential for novel therapeutic strategies (Garaj et al., 2005).

Antimicrobial and Antioxidant Activities

The exploration of sulfonamide derivatives for antimicrobial and antioxidant activities has also been notable. Synthesis and bioactivity studies on various sulfonamide derivatives have revealed their potential as carbonic anhydrase inhibitors, with some showing interesting cytotoxic activities, crucial for anti-tumor activity studies (Gul et al., 2016).